Cas no 1152643-48-5 (3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile
• CAS No: 1152643-48-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD11105062
• CID: 5215396
• PubChem ID: 43157047
• Update Time: 2025-06-29

3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, α-(cyclopropylcarbonyl)-2-methoxy-
• 3-Cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile
• 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile

• MDL： MFCD11105062
• Inchi： 1S/C13H13NO2/c1-16-12-5-3-2-4-10(12)11(8-14)13(15)9-6-7-9/h2-5,9,11H,6-7H2,1H3
• InChI Key： BYOAWGXTADKWHX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)(C#N)C(C1CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 1152643-48-5 and Product Name: 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile

The compound identified by the CAS number 1152643-48-5 and the product name 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a nitrile group and an intricate aromatic system, has garnered attention due to its structural complexity and potential biological activities. The presence of a cyclopropyl moiety and a 2-methoxyphenyl substituent introduces unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The structural motif present in 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile aligns well with this trend, as cyclopropane derivatives are known for their high reactivity and ability to modulate biological pathways. The nitrile group further enhances its potential as a pharmacophore, contributing to interactions with biological targets such as enzymes and receptors. This combination of structural features has prompted researchers to examine its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 2-methoxyphenyl group, in particular, is frequently observed in pharmacologically active compounds due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature, coupled with the electron-withdrawing nature of the nitrile group, suggests that 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile may exhibit potent activity against a range of therapeutic targets. Preliminary studies have hinted at its potential in modulating inflammatory pathways, which are implicated in numerous chronic diseases.

The cyclopropyl ring in this compound adds an additional layer of complexity, influencing both its physical properties and its biological behavior. Cyclopropane rings are known for their strained three-membered structure, which can be exploited to enhance binding affinity or induce conformational changes upon interaction with biological targets. This structural feature has been leveraged in the design of various drug candidates, demonstrating the utility of cyclopropane derivatives in medicinal chemistry. The incorporation of this moiety into 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, providing insights into its mechanism of action. These studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to neurological disorders. This hypothesis is supported by experimental data indicating that structurally similar compounds exhibit neuroprotective effects in preclinical models.

The synthesis of 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile presents an intriguing challenge for synthetic chemists due to its complex architecture. Traditional synthetic routes have been explored, involving multi-step sequences that require precise control over reaction conditions. Advances in catalytic methods have recently provided new avenues for constructing this molecule more efficiently. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the aromatic substituents while maintaining regioselectivity.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting enzyme cascades involved in disease pathogenesis. The enzyme kinases, for example, play a crucial role in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases. Initial screening assays have indicated that 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile may inhibit certain kinase activities, although further validation is needed to confirm these findings. If confirmed, this would position it as a promising lead compound for developing kinase inhibitors.

In conclusion, the compound with CAS number 1152643-48-5, known as 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile, represents a fascinating subject for research due to its structural complexity and potential biological activities. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases associated with dysregulated enzymatic pathways. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will continue to play a pivotal role in advancing medical science.